Cas no 1849324-85-1 (1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide)

• Product Name: 1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide
• CAS No: 1849324-85-1
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 5275605
• Update Time: 2025-06-29

1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide

• Inchi： 1S/C6H7NO3S/c7-3-5-6(10-5)1-2-11(8,9)4-6/h5H,1-2,4H2
• InChI Key： RMVYHSCMPHSVGN-UHFFFAOYSA-N
• SMILES： O1C2(CCS(=O)(=O)C2)C1C#N

Additional information on 1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide

Professional Introduction to 1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide (CAS No. 1849324-85-1)

1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1849324-85-1, belongs to a class of spirocyclic molecules that exhibit promising characteristics for various applications, including drug discovery and molecular recognition. The intricate arrangement of oxygen and sulfur atoms within its framework imparts distinct reactivity and binding capabilities, making it a subject of intense study among researchers.

The molecular structure of this compound features a spiro linkage between a five-membered oxygen-containing ring and a five-membered sulfur-containing ring, forming a spiro[2.4]heptane core. This unique configuration contributes to its stability and flexibility, allowing it to interact with biological targets in diverse ways. The presence of a carbonitrile group at the 2-position enhances its potential as a pharmacophore, enabling participation in hydrogen bonding and other critical interactions with biological molecules.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such spirocyclic compounds in drug design. Studies indicate that the rigid yet adaptable structure of 1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide can be leveraged to develop novel therapeutic agents targeting enzymatic and receptor-based mechanisms. The compound's ability to mimic natural biomolecules while maintaining chemical stability makes it an attractive candidate for structure-based drug design (SBDD) approaches.

In the realm of bioorganic chemistry, researchers have been exploring the synthetic pathways to modify this compound, aiming to enhance its bioactivity and selectivity. The oxygen-sulfur bridge in the spirocyclic core offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. For instance, introducing additional substituents at specific positions could modulate binding affinities or improve metabolic stability, crucial factors in drug development.

Current research also delves into the potential applications of this compound in material science, particularly in the development of smart materials and functional polymers. The spirocyclic architecture can influence the physical properties of materials derived from it, such as thermal stability and optical characteristics. This opens up possibilities for applications in optoelectronics and self-healing materials, where precise molecular design is essential.

The pharmaceutical industry has taken note of these developments, with several companies investing in the synthesis and characterization of analogs of 1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide. Early-stage clinical trials are exploring its potential as an intermediate in the synthesis of novel therapeutics targeting conditions such as neurodegenerative diseases and inflammatory disorders. The compound's unique structural motifs are believed to offer advantages over traditional scaffolds by providing enhanced binding interactions with disease-specific biomarkers.

From a chemical biology perspective, understanding the interactions between this compound and biological systems is crucial for unlocking its therapeutic potential. Techniques such as X-ray crystallography, NMR spectroscopy, and molecular dynamics simulations are being employed to elucidate how it interacts with proteins and nucleic acids. These studies not only provide insights into its mechanism of action but also guide modifications to improve efficacy and reduce side effects.

The environmental impact of synthesizing and utilizing such complex molecules is also a growing concern among researchers. Efforts are underway to develop more sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles are being integrated into the production process of 1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide, ensuring that its development aligns with global sustainability goals.

Future directions in research may include exploring the compound's role in nanotechnology, where its unique structural features could be exploited for designing nanocarriers for drug delivery or as components in nanosensors. The versatility of spirocyclic compounds like this one suggests that they will continue to be at the forefront of innovation across multiple scientific disciplines.

In conclusion, 1-Oxa-5-thiaspiro[2.4]heptane-2-carbonitrile, 5,5-dioxide (CAS No. 1849324-85-1) represents a fascinating example of how molecular architecture can influence functionality and applicability in various fields. Its unique structural features make it a valuable tool for researchers in pharmaceuticals, materials science, and beyond, driving innovation through interdisciplinary collaboration.